4-butyl-1-sulfanyl-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 7-butyl-3-sulfanylidene-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),5,10(15)-trien-8-one
• InChI: InChI=1S/C15H18N4OS2/c1-2-3-8-18-12(20)11-9-6-4-5-7-10(9)22-13(11)19-14(18)16-17-15(19)21/h2-8H2,1H3,(H,17,21)
• InChI Key: AZBASRMDRFCVJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N3C1=NNC3=S)SC4=C2CCCC4
• Molecular Formula: C15H18N4OS2
• Molecular Weight: 334.5 g/mol

Description

4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a complex organic compound with potential applications in medicinal chemistry. This compound features a unique structure that combines a benzothieno ring with a triazolopyrimidinone core, making it an interesting subject for research in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the benzothieno ring: This can be achieved through cyclization reactions involving thiophene derivatives.

Introduction of the triazolopyrimidinone core: This step often involves the use of triazole and pyrimidine derivatives under specific reaction conditions.

Addition of the butyl and sulfanyl groups: These groups are introduced through alkylation and thiolation reactions, respectively.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify its functional groups.

Substitution: The hydrogen atoms on the benzothieno ring can be substituted with other functional groups using electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, alcohols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzothieno ring.

Scientific Research Applications

4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1

Chemistry: The compound’s unique structure makes it a valuable subject for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It can be used as a probe to study biological pathways and interactions due to its potential bioactivity.

Medicine: The compound may have therapeutic potential, particularly in the development of new drugs for treating various diseases.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses.

Comparison with Similar Compounds

Similar Compounds

2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives: These compounds share a similar tetrahydro structure and have been studied for their anti-tumor activity.

Tetrahydrocarbazole derivatives: These compounds also feature a tetrahydro ring system and have been explored for various biological activities.

Uniqueness

4-butyl-1-sulfanyl-6,7,8,9-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is unique due to its combination of a benzothieno ring with a triazolopyrimidinone core, along with the presence of butyl and sulfanyl groups. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.